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An In-depth Technical Guide on the Sodium-Glucose Cotransporter 1 (SGLT1)

This guide provides a comprehensive overview of the expression and localization of the

Sodium-Glucose Cotransporter 1 (SGLT1) in various human tissues. Tailored for researchers,

scientists, and drug development professionals, this document delves into quantitative

expression data, detailed experimental methodologies, and the key signaling pathways

regulating SGLT1.

Quantitative Expression of SGLT1 Across Human
Tissues
SGLT1, encoded by the SLC5A1 gene, is a high-affinity sodium-glucose cotransporter crucial

for glucose and galactose uptake.[1] Its expression varies significantly across different tissues,

playing distinct physiological roles. The following tables summarize the quantitative expression

of SGLT1 mRNA and protein in various human tissues.

SGLT1 mRNA Expression
The expression of SGLT1 mRNA has been quantified in a wide range of human tissues using

techniques such as RNA-sequencing and quantitative PCR. The data presented below is a
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compilation from multiple sources, including the Human Protein Atlas, and provides a

comparative view of transcript abundance.[2][3]

Tissue
Normalized TPM
(Transcripts Per
Million)

Expression Level Data Source

Small Intestine 139.7 High
The Human Protein

Atlas[2]

Kidney 19.8 Medium
The Human Protein

Atlas[2]

Salivary Gland 11.2 Medium
The Human Protein

Atlas[2]

Gallbladder 9.8 Medium
The Human Protein

Atlas[2]

Colon 5.4 Low
The Human Protein

Atlas[2]

Rectum 4.9 Low
The Human Protein

Atlas[2]

Heart Muscle 2.1 Low
The Human Protein

Atlas[2]

Skeletal Muscle 1.5 Low
The Human Protein

Atlas[2]

Lung 0.8 Low
The Human Protein

Atlas[2]

Liver 0.5 Low
The Human Protein

Atlas[2]

Brain (Cerebral

Cortex)
0.3 Low

The Human Protein

Atlas[2]

Pancreas 0.3 Low
The Human Protein

Atlas[2]
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SGLT1 Protein Expression and Localization
The localization of the SGLT1 protein is critical to its function. In polarized epithelial cells, it is

typically found on the apical membrane. The table below details the expression levels and

specific subcellular localization of the SGLT1 protein in various human tissues.

Tissue Protein Expression Level Subcellular Localization

Small Intestine High
Apical brush border membrane

of enterocytes.[4]

Kidney Medium

Apical brush border membrane

of the S3 segment of the

proximal tubule.[4]

Heart Low
Sarcolemma of

cardiomyocytes.[5]

Salivary Glands Low to Medium
Apical membrane of ductal

cells.

Lung Low
Apical membrane of alveolar

epithelial cells.

Liver Low Bile canaliculi.

Brain Very Low
Neurons and the blood-brain

barrier.[5]

Pancreas Very Low Ductal cells.

Experimental Protocols for SGLT1 Analysis
Accurate determination of SGLT1 expression and localization requires robust and well-

validated experimental protocols. This section provides detailed methodologies for

immunohistochemistry (IHC), Western blotting, and quantitative real-time PCR (qPCR) tailored

for SGLT1 analysis.

Immunohistochemistry (IHC) Protocol for SGLT1 in
Paraffin-Embedded Tissues
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This protocol outlines the steps for visualizing SGLT1 protein in formalin-fixed, paraffin-

embedded (FFPE) human tissue sections.[6][7][8][9][10]

1. Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 changes for 10 minutes each.

Immerse in 100% Ethanol: 2 changes for 5 minutes each.

Immerse in 95% Ethanol: 1 change for 5 minutes.

Immerse in 70% Ethanol: 1 change for 5 minutes.

Rinse with distilled water for 5 minutes.

2. Antigen Retrieval:

Immerse slides in 10 mM Sodium Citrate buffer (pH 6.0).

Heat in a microwave or water bath at 95-100°C for 20 minutes.

Allow slides to cool to room temperature for at least 20 minutes.

3. Peroxidase Blocking:

Incubate sections in 3% hydrogen peroxide in methanol for 15 minutes to block endogenous

peroxidase activity.

Rinse with PBS (Phosphate Buffered Saline) three times for 5 minutes each.

4. Blocking:

Incubate sections with a blocking buffer (e.g., 5% normal goat serum in PBS with 0.1% Triton

X-100) for 1 hour at room temperature in a humidified chamber.

5. Primary Antibody Incubation:

Dilute the primary anti-SGLT1 antibody in the blocking buffer to its optimal concentration.
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Incubate the sections with the primary antibody overnight at 4°C in a humidified chamber.

6. Secondary Antibody Incubation:

Rinse with PBS three times for 5 minutes each.

Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 1 hour at room

temperature.

7. Signal Amplification and Detection:

Rinse with PBS three times for 5 minutes each.

Incubate with an avidin-biotin-horseradish peroxidase (HRP) complex for 30 minutes at room

temperature.

Rinse with PBS three times for 5 minutes each.

Apply the DAB (3,3'-Diaminobenzidine) substrate solution and monitor for color development

(typically 1-10 minutes).

Stop the reaction by immersing the slides in distilled water.

8. Counterstaining, Dehydration, and Mounting:

Counterstain with Hematoxylin for 1-2 minutes.

Rinse with running tap water.

Dehydrate through graded ethanol solutions (70%, 95%, 100%).

Clear in xylene and mount with a permanent mounting medium.

Western Blotting Protocol for SGLT1
This protocol details the detection of SGLT1 protein in cell lysates or tissue homogenates.[11]

[12][13][14]

1. Sample Preparation:
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Homogenize tissues or lyse cells in RIPA buffer supplemented with protease and

phosphatase inhibitors.

Determine the protein concentration using a BCA or Bradford assay.

Mix the protein lysate with Laemmli sample buffer and heat at 95°C for 5 minutes.

2. SDS-PAGE:

Load 20-40 µg of protein per lane onto a 10% SDS-polyacrylamide gel.

Run the gel at 100-120V until the dye front reaches the bottom.

3. Protein Transfer:

Transfer the proteins from the gel to a PVDF or nitrocellulose membrane at 100V for 1-2

hours or overnight at 4°C at a lower voltage.

4. Blocking:

Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-Buffered Saline with

0.1% Tween-20) for 1 hour at room temperature with gentle agitation.

5. Primary Antibody Incubation:

Incubate the membrane with the primary anti-SGLT1 antibody diluted in the blocking buffer

overnight at 4°C with gentle agitation.

6. Secondary Antibody Incubation:

Wash the membrane three times for 10 minutes each with TBST.

Incubate with an HRP-conjugated secondary antibody (e.g., goat anti-rabbit IgG-HRP) for 1

hour at room temperature.

7. Detection:

Wash the membrane three times for 10 minutes each with TBST.
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Incubate the membrane with an enhanced chemiluminescence (ECL) substrate for 1-5

minutes.

Capture the signal using an imaging system or X-ray film.

8. Analysis:

Analyze the band intensity relative to a loading control (e.g., GAPDH or β-actin).

Quantitative Real-Time PCR (qPCR) Protocol for SGLT1
This protocol is for quantifying the relative or absolute expression of SGLT1 mRNA.[15][16][17]

1. RNA Extraction and cDNA Synthesis:

Extract total RNA from tissues or cells using a commercial kit.

Assess RNA quality and quantity using a spectrophotometer.

Reverse transcribe 1-2 µg of total RNA into cDNA using a reverse transcription kit.

2. qPCR Reaction Setup:

Prepare a reaction mix containing cDNA, forward and reverse primers for SGLT1, and a

SYBR Green or TaqMan master mix.

Use a housekeeping gene (e.g., GAPDH, ACTB) as an internal control for normalization.

Example Human SGLT1 Primers:

Forward: 5'-GCT GGC TTT GCT GGT GAT G-3'

Reverse: 5'-GTC CAT GGT GGC AGT GTC AT-3'

3. qPCR Cycling Conditions:

Perform the qPCR using a real-time PCR system with the following typical cycling conditions:

Initial denaturation: 95°C for 10 minutes.
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40 cycles of:

Denaturation: 95°C for 15 seconds.

Annealing/Extension: 60°C for 60 seconds.

Include a melt curve analysis at the end of the run for SYBR Green assays to verify product

specificity.

4. Data Analysis:

Determine the cycle threshold (Ct) values for SGLT1 and the housekeeping gene.

Calculate the relative expression of SGLT1 using the ΔΔCt method.

Signaling Pathways and Experimental Workflows
The expression and activity of SGLT1 are tightly regulated by various signaling pathways.

Understanding these pathways and the experimental workflows to study them is crucial for

research and drug development.

SGLT1 Regulatory Signaling Pathway
The trafficking and activity of SGLT1 are influenced by several key signaling molecules,

including RS1, PKA, and AMPK. This diagram illustrates the interplay of these pathways in

regulating SGLT1 localization and function.[4][18][19][20][21][22][23]
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SGLT1 Regulatory Pathways

Experimental Workflow for SGLT1 Analysis
This diagram outlines a typical experimental workflow for the comprehensive analysis of SGLT1

expression and localization in tissue samples.
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SGLT1 Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Structure and mechanism of the SGLT family of glucose transporters - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b12422403/docs?utm_src=pdf-body-img#sglt1-expression-and-localization-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12422403?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9482448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9482448/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Tissue expression of SLC5A1 - Summary - The Human Protein Atlas [proteinatlas.org]

3. Quantitative PCR tissue expression profiling of the human SGLT2 gene and related family
members - PMC [pmc.ncbi.nlm.nih.gov]

4. physoc.org [physoc.org]

5. SLC5A1 solute carrier family 5 member 1 [Homo sapiens (human)] - Gene - NCBI
[ncbi.nlm.nih.gov]

6. Immunohistochemistry (IHC) Protocol-Paraffin Section Protocol [immunohistochemistry.us]

7. BestProtocols: Immunohistochemical Staining of Formalin-Fixed Paraffin-Embedded
Tissues | Thermo Fisher Scientific - HK [thermofisher.com]

8. Fluorescent IHC Protocol: Paraffin-embedded Tissue Sections: R&D Systems
[rndsystems.com]

9. protocols.io [protocols.io]

10. IHC-P protocols | Abcam [abcam.com]

11. researchgate.net [researchgate.net]

12. Anti-SGLT1 antibody [N3C3] (GTX105367) | GeneTex [genetex.com]

13. SGLT1 antibody (30861-1-AP) | Proteintech [ptglab.com]

14. SGLT1 Antibody | Cell Signaling Technology [cellsignal.com]

15. New insight in understanding the contribution of SGLT1 in cardiac glucose uptake:
evidence for a truncated form in mice and humans - PMC [pmc.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. origene.com [origene.com]

18. RS1 (RSC1A1) regulates the exocytotic pathway of Na+-D-glucose cotransporter SGLT1
- PubMed [pubmed.ncbi.nlm.nih.gov]

19. journals.physiology.org [journals.physiology.org]

20. Protein RS1 (RSC1A1) Downregulates the Exocytotic Pathway of Glucose Transporter
SGLT1 at Low Intracellular Glucose via Inhibition of Ornithine Decarboxylase - PubMed
[pubmed.ncbi.nlm.nih.gov]

21. tandfonline.com [tandfonline.com]

22. tandfonline.com [tandfonline.com]

23. Regulation of Na+-coupled glucose carrier SGLT1 by AMP-activated protein kinase -
PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.proteinatlas.org/ENSG00000100170-SLC5A1/tissue
https://pmc.ncbi.nlm.nih.gov/articles/PMC3138482/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3138482/
https://www.physoc.org/abstracts/transcriptional-and-post-transcriptional-regulation-of-sglt1-by-rs1/
https://www.ncbi.nlm.nih.gov/gene/6523
https://www.ncbi.nlm.nih.gov/gene/6523
http://www.immunohistochemistry.us/IHC-protocol/paraffin-section-protocol.html
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/ihc-staining-formalin-fixed-paraffin-embedded-tissues.html
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/ihc-staining-formalin-fixed-paraffin-embedded-tissues.html
https://www.rndsystems.com/resources/protocols/protocol-preparation-and-fluorescent-ihc-staining-paraffin-embedded-tissue
https://www.rndsystems.com/resources/protocols/protocol-preparation-and-fluorescent-ihc-staining-paraffin-embedded-tissue
https://www.protocols.io/view/Immunohistochemistry-Protocol-for-Paraffin-Embedde-eyxbfxn.pdf
https://www.abcam.com/en-us/technical-resources/protocols/ihc-with-samples-in-paraffin
https://www.researchgate.net/figure/Western-blotting-analysis-for-human-SGLT1-and-SGLT2-in-the-stable-CHO-transfected-cells_fig3_7456833
https://www.genetex.com/Product/Detail/SGLT1-antibody-N3C3/GTX105367
https://www.ptglab.com/products/SGLT1-Antibody-30861-1-AP.htm
https://www.cellsignal.com/products/primary-antibodies/sglt1-antibody/5042
https://pmc.ncbi.nlm.nih.gov/articles/PMC8082801/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8082801/
https://www.researchgate.net/figure/Primer-sequences-used-for-RT-PCR_tbl1_266745385
https://www.origene.com/catalog/gene-expression/qpcr-primer-pairs/hp200324-sglt1-slc5a1-human-qpcr-primer-pair-nm-000343
https://pubmed.ncbi.nlm.nih.gov/16788146/
https://pubmed.ncbi.nlm.nih.gov/16788146/
https://journals.physiology.org/doi/full/10.1152/ajprenal.00068.2006
https://pubmed.ncbi.nlm.nih.gov/27555600/
https://pubmed.ncbi.nlm.nih.gov/27555600/
https://pubmed.ncbi.nlm.nih.gov/27555600/
https://www.tandfonline.com/doi/full/10.3109/09687681003616870
https://www.tandfonline.com/doi/pdf/10.3109/09687681003616870
https://pubmed.ncbi.nlm.nih.gov/20334581/
https://pubmed.ncbi.nlm.nih.gov/20334581/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [SGLT1 Expression and Localization: A Technical Guide
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422403/docs#sglt1-expression-and-localization-a-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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